N-ethyl-5-[2-(morpholin-4-ylmethyl)phenyl]thiophene-2-carboxamide

• IUPAC Name: N-ethyl-5-[2-(morpholin-4-ylmethyl)phenyl]thiophene-2-carboxamide
• InChI: InChI=1S/C18H22N2O2S/c1-2-19-18(21)17-8-7-16(23-17)15-6-4-3-5-14(15)13-20-9-11-22-12-10-20/h3-8H,2,9-13H2,1H3,(H,19,21)
• InChI Key: MQGKCEODXCIQHQ-UHFFFAOYSA-N
• Canonical SMILES: CCNC(=O)C1=CC=C(S1)C2=CC=CC=C2CN3CCOCC3
• Molecular Formula: C18H22N2O2S
• Molecular Weight: 330.4 g/mol

Description

Thiophene carboxamide derivatives, including molecules with morpholine components, are of significant interest in medicinal chemistry due to their potential pharmacological activities. The structural components of thiophene and morpholine are often incorporated into compounds for their desirable properties, such as enhanced bioavailability, selectivity, and potency in various biological activities.

Synthesis Analysis

The synthesis of related compounds typically involves the condensation of thiophene-2-carbonyl chloride with different amines, including morpholine derivatives, to obtain thiophene carboxamide structures. These reactions are characterized by their efficiency and high yield, demonstrating the feasibility of synthesizing complex molecules with thiophene and morpholine components for further study and potential therapeutic use (Şukriye Çakmak et al., 2022).

Molecular Structure Analysis

Characterization techniques such as X-ray crystallography, spectroscopic methods (IR, NMR, MS), and elemental analyses are crucial for determining the molecular structure of synthesized compounds. These methods confirm the expected structures and provide detailed insights into the molecular geometry, bonding, and electronic properties of the compounds (P. Sharma et al., 2016).